BENGHE Foundational & Exploratory

Check Availability & Pricing

Collinone: A Technical Guide to its Discovery,
Origin, and Biological Activity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Collinone

Cat. No.: B15562539

For Researchers, Scientists, and Drug Development Professionals

Abstract

Collinone is a novel, recombinant angular polyketide antibiotic that emerged from the
heterologous expression of a putative rubromycin polyketide synthase (PKS) gene cluster from
Streptomyces collinus in the host strain Streptomyces coelicolor CH999.[1] This technical guide
provides a comprehensive overview of the discovery, origin, and biological properties of
Collinone, with a focus on the experimental methodologies employed in its isolation,
characterization, and initial bioactivity screening. All quantitative data is presented in structured
tables, and key experimental workflows are visualized using diagrams in the DOT language.

Discovery and Origin

Collinone was discovered as a product of genetic engineering, specifically through the
functional expression of large chromosomal DNA fragments from S. collinus in S. coelicolor
CH999, a host strain engineered for the heterologous production of polyketides.[1] This
process yielded several new metabolites not present in the original S. collinus cultures, with
Collinone being one of the most abundant.[1]

The biosynthesis of Collinone is attributed to a Type Il polyketide synthase. These synthases
are multi-enzyme complexes that construct the carbon backbone of polyketides from simple
acyl-CoA precursors. The engineered nature of Collinone's production highlights the potential
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of combinatorial biosynthesis and heterologous expression in generating novel bioactive
compounds.

Experimental Workflow for Discovery

The discovery of Collinone involved a multi-step process beginning with the cloning of a large
DNA fragment from the producer organism and its subsequent expression in a suitable host,
followed by the isolation and characterization of the resulting metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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